![molecular formula C14H24Cl3N3O B1439379 3-[4-(4-Methoxyphenyl)piperazinyl]azetidine trihydrochloride CAS No. 223381-99-5](/img/structure/B1439379.png)
3-[4-(4-Methoxyphenyl)piperazinyl]azetidine trihydrochloride
Overview
Description
Molecular Structure Analysis
The molecular formula of this compound is C14H24Cl3N3O. The InChI code is InChI=1/C14H21N3O.3ClH/c1-18-14-4-2-12(3-5-14)16-6-8-17(9-7-16)13-10-15-11-13;;;/h2-5,13,15H,6-11H2,1H3;3*1H . For a detailed molecular structure, it is recommended to use software that can interpret InChI codes.Scientific Research Applications
Piperazine Derivatives in Therapeutic Use
Piperazine derivatives have been explored for their therapeutic uses across a wide range of applications due to their significant medicinal potential. These compounds have been found in drugs with diverse therapeutic uses, including antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory agents, and even in imaging applications. The structural flexibility of piperazine allows for the rational design of molecules with enhanced pharmacokinetic and pharmacodynamic properties, indicating its broad potential in pharmacotherapy. Modifications to the piperazine ring have shown a recognizable difference in the medicinal potential of the resultant molecules, making it a valuable scaffold in drug discovery for various diseases (Rathi et al., 2016).
Role of Arylcycloalkylamines and Piperazine
Arylcycloalkylamines, which include phenyl piperidines and piperazines, play a crucial role in enhancing the potency and selectivity of binding affinity at D2-like receptors. This is exemplified in several antipsychotic agents, indicating the importance of arylalkyl substituents. These findings support the exploration of piperazine derivatives for their contributions to the potency and selectivity of synthesized agents at D2-like receptors, demonstrating the chemical's relevance in developing new neuropsychiatric treatments (Sikazwe et al., 2009).
Anti-mycobacterial Activity
Piperazine, as a core scaffold, has also been extensively investigated for its anti-mycobacterial properties. Several potent molecules containing piperazine have been reported to exhibit significant activity against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This highlights piperazine's role in addressing the need for safer, selective, and cost-effective anti-mycobacterial agents, emphasizing the scaffold's utility in developing treatments for tuberculosis (Girase et al., 2020).
Mechanism of Action
Target of Action
The primary targets of 3-[4-(4-Methoxyphenyl)piperazinyl]azetidine trihydrochloride are acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes . These enzymes play a crucial role in the hydrolysis of acetylcholine, a neurotransmitter important for cognitive functions .
Mode of Action
3-[4-(4-Methoxyphenyl)piperazinyl]azetidine trihydrochloride interacts with its targets by inhibiting the action of AChE and BChE enzymes . This inhibition increases the levels of acetylcholine in the brain, thereby enhancing cholinergic transmission .
Biochemical Pathways
The compound affects the cholinergic pathway by inhibiting the hydrolysis of acetylcholine. This leads to an increase in acetylcholine levels, which can enhance cholinergic transmission . The downstream effects include improved cognitive functions, as acetylcholine is a key neurotransmitter involved in memory and learning .
Result of Action
The inhibition of AChE and BChE by 3-[4-(4-Methoxyphenyl)piperazinyl]azetidine trihydrochloride results in increased acetylcholine levels . This can lead to enhanced cognitive functions, making the compound potentially useful in the treatment of conditions characterized by decreased cholinergic transmission, such as Alzheimer’s disease .
properties
IUPAC Name |
1-(azetidin-3-yl)-4-(4-methoxyphenyl)piperazine;trihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O.3ClH/c1-18-14-4-2-12(3-5-14)16-6-8-17(9-7-16)13-10-15-11-13;;;/h2-5,13,15H,6-11H2,1H3;3*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYWWJCAODCMVIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C3CNC3.Cl.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24Cl3N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80669932 | |
Record name | 1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine--hydrogen chloride (1/3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80669932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
356.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
223381-99-5 | |
Record name | 1-(Azetidin-3-yl)-4-(4-methoxyphenyl)piperazine--hydrogen chloride (1/3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80669932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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